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Introduction

Tumor cell invasion is a critical step in cancer metastasis, the primary cause of cancer-related
mortality. This process involves the degradation of the extracellular matrix (ECM), a complex
network of proteins that provides structural and biochemical support to surrounding cells. Matrix
metalloproteinases (MMPs), particularly MMP-2 (also known as 72-kDa type IV collagenase),
play a pivotal role in ECM degradation, thereby facilitating tumor cell invasion and migration.
Peptide 74 is a synthetic peptide derived from a highly conserved sequence within the
prodomain of MMPs.[1] It acts as a competitive inhibitor of the activated form of MMP-2,
offering a targeted approach to impede tumor cell invasion.[1] These application notes provide
a comprehensive guide for researchers on how to utilize Peptide 74 to study and inhibit tumor
cell invasion.

Mechanism of Action

Peptide 74 functions by mimicking the prodomain of MMPs, which is responsible for
maintaining the enzyme in an inactive state.[2] The peptide contains a conserved sequence
that is lost upon the natural activation of the MMP proenzyme.[2] By introducing synthetic
Peptide 74, the activated form of MMP-2 is inhibited, preventing the breakdown of type 1V
collagen, a major component of the basement membrane. This inhibition of ECM degradation
directly hinders the ability of tumor cells to invade surrounding tissues.
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Quantitative Data Summary

The inhibitory effect of Peptide 74 on tumor cell invasion has been quantified in various
studies. The following tables summarize key quantitative data for easy comparison.

. Peptide 74 Inhibition of
Cell Line . . Reference
Concentration (UM) Invasion (%)

A2058 (Human

30 60-80 [1]
Melanoma)

HT-1080 (Human

) 30 60-80 [1]
Fibrosarcoma)

Note: It is important to note that Peptide 74 has been shown to have no cytotoxic effects at
concentrations effective for inhibiting invasion, nor does it inhibit chemotaxis.[1]

Signaling Pathway

The primary signaling pathway affected by Peptide 74 is the direct enzymatic activity of MMP-2
on the extracellular matrix. By inhibiting MMP-2, Peptide 74 disrupts the downstream events of
basement membrane degradation, which is a crucial step for cell invasion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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